Cas no 898770-19-9 (4'-Bromo-3-pyrrolidinomethyl benzophenone)

• Product Name: 4'-Bromo-3-pyrrolidinomethyl benzophenone
• CAS No: 898770-19-9
• MF: C₁₈H₁₈BrNO
• MW: 344.245624065399
• MDL: MFCD03842023
• CID: 872921
• Update Time: 2025-06-08

4'-Bromo-3-pyrrolidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (4-bromophenyl)-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone
• 4'-BROMO-3-PYRROLIDINOMETHYL BENZOPHENONE
• 4'-BROMO-3-PYRROLIDIN-1-YLMETHYLBENZOPHENONE
• 4'-Bromo-3-pyrrolidinomethyl benzophenone

• MDL： MFCD03842023
• Inchi： 1S/C18H18BrNO/c19-17-8-6-15(7-9-17)18(21)16-5-3-4-14(12-16)13-20-10-1-2-11-20/h3-9,12H,1-2,10-11,13H2
• InChI Key： JOMIDXITRZUFCX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1=CC=CC(=C1)CN1CCCC1)=O

Computed Properties

• Exact Mass: 343.05700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 20.31000
• LogP: 4.21380

Additional information on 4'-Bromo-3-pyrrolidinomethyl benzophenone

Recent Advances in the Study of 4'-Bromo-3-pyrrolidinomethyl benzophenone (CAS: 898770-19-9)

4'-Bromo-3-pyrrolidinomethyl benzophenone (CAS: 898770-19-9) is a chemically modified benzophenone derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by the presence of a bromine substituent and a pyrrolidinomethyl group, has been explored for its unique pharmacological properties. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases.

One of the most notable advancements in the study of 4'-Bromo-3-pyrrolidinomethyl benzophenone is its application in the development of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with cancer and other proliferative diseases. Researchers have synthesized a series of derivatives using 4'-Bromo-3-pyrrolidinomethyl benzophenone as a scaffold, demonstrating promising inhibitory activity against specific kinase targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that certain derivatives exhibited nanomolar affinity for JAK3 kinases, suggesting potential therapeutic utility in autoimmune disorders.

In addition to its role in kinase inhibition, 4'-Bromo-3-pyrrolidinomethyl benzophenone has been investigated for its ability to modulate neurotransmitter systems. A recent preclinical study highlighted its interaction with sigma-1 receptors, which are implicated in neuroprotection and cognitive function. The compound's structural features, particularly the bromine atom and the pyrrolidine moiety, were found to enhance binding affinity and selectivity, making it a valuable tool for studying sigma-1 receptor pharmacology.

The synthetic versatility of 4'-Bromo-3-pyrrolidinomethyl benzophenone has also been a focal point of recent research. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled the efficient incorporation of this compound into more complex molecular architectures. This has opened new avenues for the design of multifunctional ligands with applications in both therapeutics and diagnostics. For example, a 2024 study demonstrated the use of 4'-Bromo-3-pyrrolidinomethyl benzophenone in the synthesis of dual-acting agents targeting both serotonin receptors and monoamine oxidases.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 4'-Bromo-3-pyrrolidinomethyl benzophenone-derived compounds. Issues such as metabolic stability and blood-brain barrier permeability are areas of active investigation. Recent efforts have employed computational modeling and structure-activity relationship (SAR) studies to address these limitations, yielding derivatives with improved bioavailability and target engagement.

In conclusion, 4'-Bromo-3-pyrrolidinomethyl benzophenone (CAS: 898770-19-9) represents a versatile and pharmacologically relevant scaffold in contemporary drug discovery. Its applications span kinase inhibition, neurotransmitter modulation, and multifunctional ligand design, underscoring its importance in the field of medicinal chemistry. Ongoing research aims to further elucidate its mechanistic underpinnings and expand its therapeutic potential, positioning it as a compound of enduring interest in the chemical biology and pharmaceutical sciences.